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Compound of Interest

Compound Name: Cresol Red sodium salt

Cat. No.: B14786908

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cresol Red sodium salt is a versatile pH indicator dye commonly used in laboratory settings.
Its distinct color change from yellow to reddish-purple within a physiological pH range makes it
a valuable tool for monitoring the acidity of cell culture media.[1][2][3] Maintaining a stable pH is
critical for optimal cell growth, metabolism, and overall experimental reproducibility. This
document provides detailed application notes and protocols for the effective use of Cresol Red
sodium salt in cell culture.

Properties of Cresol Red Sodium Salt

Cresol Red sodium salt is the sodium salt of Cresol Red, a triarylmethane dye.[2] The salt
form offers enhanced solubility in aqueous solutions, making it ideal for use in cell culture
media.[2]
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Property Value References
Molecular Formula C21H17NaOsS [2][4]
Molecular Weight 404.41 g/mol [4]

pH Indicator Range 7.2-8.8 [11[2]

Yellow (acidic) to Reddish-
Color Change ] [1][2]
purple (alkaline)

Solubility Soluble in water (1 mg/mL)

Applications in Cell Culture

The primary application of Cresol Red sodium salt in cell culture is as a non-invasive, visual
indicator of media pH.[2][3] As cells metabolize nutrients, they produce acidic byproducts (e.g.,
lactic acid), which can lower the pH of the culture medium. A significant drop in pH can
negatively impact cell health and proliferation. The color of the Cresol Red-supplemented
media provides a continuous and immediate assessment of the culture's pH, allowing
researchers to intervene (e.g., by changing the media) before cellular functions are
compromised.

Experimental Protocols
Preparation of Cresol Red Stock Solution

This protocol describes the preparation of a 10 mM Cresol Red sodium salt stock solution.

Materials:

Cresol Red sodium salt (MW: 404.41 g/mol )

Distilled water

Sterile container

Magnetic stirrer and stir bar

Sterile filter (0.22 pm)
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Procedure:

Weigh out 4.044 g of Cresol Red sodium salt.

In a suitable container, add the Cresol Red sodium salt to 800 mL of distilled water.

Place the container on a magnetic stirrer and stir until the salt is completely dissolved.

Once dissolved, add distilled water to bring the final volume to 1 L.

Sterilize the solution by passing it through a 0.22 um filter.

Store the 10 mM stock solution at room temperature.[5]

Supplementing Cell Culture Media with Cresol Red

This protocol outlines the steps for adding the Cresol Red stock solution to a cell culture
medium.

Materials:

Prepared 10 mM Cresol Red stock solution

Basal cell culture medium (e.g., DMEM, RPMI-1640)

Sterile serological pipettes

Sterile media bottles
Procedure:

» Determine the desired final concentration of Cresol Red in the cell culture medium. A typical
starting concentration is 10 uM.

e Using the formula C1V1 = C2V2, calculate the volume of the 10 mM stock solution needed.
For example, to prepare 500 mL of media with a final concentration of 10 uM Cresol Red: (10
mM) * V1 = (0.01 mM) * (500 mL) V1 =0.5 mL
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» Aseptically add the calculated volume of the Cresol Red stock solution to the cell culture
medium.

e Mix the supplemented medium thoroughly by gentle inversion.
e The Cresol Red-supplemented medium is now ready for use.

Visualization of Experimental Workflow

The following diagram illustrates the workflow for preparing and using Cresol Red-
supplemented cell culture media.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14786908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Weigh Cresol Red
sodium salt

Dissolve in
distilled water

Adjust final volume
tollL

Sterile filter
(0.22 pm)

10 mM Cresol Red
Stock Solution

Calculate required volume
of stock solution

Ci1V1=C2V2

Aseptically add to
cell culture medium

Mix thoroughly

Cresol Red-supplemented
media ready for use

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14786908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Media Color Culture Condition

Acidic
(Change Media)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Cresol Red Sodium
Salt in Cell Culture Media]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14786908#protocol-for-using-cresol-red-sodium-salt-
in-cell-culture-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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